Cas no 139111-13-0 (2-Pyridinamine, N-methyl-, monoacetate)

2-Pyridinamine, N-methyl-, monoacetate structure
139111-13-0 structure
Product Name:2-Pyridinamine, N-methyl-, monoacetate
CAS No:139111-13-0
MF:C8H12N2O2
MW:168.193081855774
CID:1260223
PubChem ID:71342700
Update Time:2025-04-20

2-Pyridinamine, N-methyl-, monoacetate Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinamine, N-methyl-, monoacetate
    • acetic acid,N-methylpyridin-2-amine
    • 139111-13-0
    • Acetic acid--N-methylpyridin-2-amine (1/1)
    • DTXSID40769427
    • Inchi: 1S/C6H8N2.C2H4O2/c1-7-6-4-2-3-5-8-6;1-2(3)4/h2-5H,1H3,(H,7,8);1H3,(H,3,4)
    • InChI Key: SLKUGMJAVULTLQ-UHFFFAOYSA-N
    • SMILES: OC(C)=O.N(C)C1C=CC=CN=1

Computed Properties

  • Exact Mass: 168.08996
  • Monoisotopic Mass: 168.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 94.6
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.2Ų

Experimental Properties

  • PSA: 62.22
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